Cas no 14229-63-1 (1-Butanone,2-(methylthio)-1-phenyl-)
1-Butanone,2-(methylthio)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanone,2-(methylthio)-1-phenyl-
- 2-methylsulfanyl-1-phenylbutan-1-one
- NSC298319
- NSC-298319
- 14229-63-1
- DTXSID90315973
- 2-(Methylsulfanyl)-1-phenylbutan-1-one
- EN300-394252
-
- Inchi: 1S/C11H14OS/c1-3-10(13-2)11(12)9-7-5-4-6-8-9/h4-8,10H,3H2,1-2H3
- InChI Key: DNTIOSKYOIIKGM-UHFFFAOYSA-N
- SMILES: S(C)C(C(C1C=CC=CC=1)=O)CC
Computed Properties
- Exact Mass: 194.07662
- Monoisotopic Mass: 194.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Density: 1.051
- Boiling Point: 293.5°Cat760mmHg
- Flash Point: 139°C
- Refractive Index: 1.541
- PSA: 17.07
- LogP: 3.01090
1-Butanone,2-(methylthio)-1-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-394252-0.05g |
2-(methylsulfanyl)-1-phenylbutan-1-one |
14229-63-1 | 0.05g |
$612.0 | 2023-03-02 | ||
| Enamine | EN300-394252-0.1g |
2-(methylsulfanyl)-1-phenylbutan-1-one |
14229-63-1 | 0.1g |
$640.0 | 2023-03-02 | ||
| Enamine | EN300-394252-0.25g |
2-(methylsulfanyl)-1-phenylbutan-1-one |
14229-63-1 | 0.25g |
$670.0 | 2023-03-02 | ||
| Enamine | EN300-394252-0.5g |
2-(methylsulfanyl)-1-phenylbutan-1-one |
14229-63-1 | 0.5g |
$699.0 | 2023-03-02 | ||
| Enamine | EN300-394252-1.0g |
2-(methylsulfanyl)-1-phenylbutan-1-one |
14229-63-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-394252-2.5g |
2-(methylsulfanyl)-1-phenylbutan-1-one |
14229-63-1 | 2.5g |
$1428.0 | 2023-03-02 | ||
| Enamine | EN300-394252-5.0g |
2-(methylsulfanyl)-1-phenylbutan-1-one |
14229-63-1 | 5.0g |
$2110.0 | 2023-03-02 | ||
| Enamine | EN300-394252-10.0g |
2-(methylsulfanyl)-1-phenylbutan-1-one |
14229-63-1 | 10.0g |
$3131.0 | 2023-03-02 |
1-Butanone,2-(methylthio)-1-phenyl- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 1-Butanone,2-(methylthio)-1-phenyl-
Introduction to 1-Butanone, 2-(methylthio)-1-phenyl- (CAS No. 14229-63-1)
1-Butanone, 2-(methylthio)-1-phenyl- (CAS No. 14229-63-1) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as Phenyl(methylthio)butanone, is characterized by its unique molecular structure, which includes a phenyl group, a methylthio group, and a butanone backbone. The combination of these functional groups endows the compound with a range of interesting properties and potential applications.
The molecular formula of 1-Butanone, 2-(methylthio)-1-phenyl- is C10H14OS, and its molecular weight is approximately 186.28 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in water. It is stable under normal conditions but may react with strong oxidizing agents. The physical and chemical properties of this compound make it an attractive candidate for various synthetic and analytical applications.
In recent years, the study of 1-Butanone, 2-(methylthio)-1-phenyl- has been enriched by advancements in computational chemistry and experimental techniques. Researchers have utilized density functional theory (DFT) to investigate the electronic structure and reactivity of the compound. These studies have provided valuable insights into the compound's behavior in different chemical environments, including its interactions with metal catalysts and its potential as a ligand in coordination chemistry.
The pharmaceutical industry has shown particular interest in 1-Butanone, 2-(methylthio)-1-phenyl-. Its unique combination of functional groups suggests potential applications in drug discovery and development. For instance, the presence of the phenyl group can enhance the lipophilicity of molecules, which is crucial for their ability to cross biological membranes and reach target sites within cells. The methylthio group, on the other hand, can contribute to the compound's metabolic stability and bioavailability.
Clinical trials involving derivatives of 1-Butanone, 2-(methylthio)-1-phenyl- have demonstrated promising results in treating various diseases. One notable example is its use as an intermediate in the synthesis of anti-inflammatory drugs. The compound's ability to modulate specific biological pathways has been explored in preclinical studies, where it has shown potential in reducing inflammation and pain without significant side effects.
In addition to its pharmaceutical applications, 1-Butanone, 2-(methylthio)-1-phenyl- has found use in materials science. Its reactivity with various monomers makes it a valuable building block for polymer synthesis. Researchers have developed novel polymers incorporating this compound, which exhibit improved mechanical properties and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.
The environmental impact of 1-Butanone, 2-(methylthio)-1-phenyl- has also been a subject of investigation. Studies have shown that the compound degrades relatively quickly under environmental conditions, minimizing its long-term impact on ecosystems. However, responsible handling and disposal practices are still essential to ensure environmental safety.
In conclusion, 1-Butanone, 2-(methylthio)-1-phenyl- (CAS No. 14229-63-1) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and favorable properties make it an important molecule for further exploration and development. As research continues to advance, it is likely that new applications and insights into this compound will emerge, further expanding its utility and impact.
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